Cas no 1343613-84-2 (2-Oxo-3-(3,4,5-trifluorophenyl)propanoic acid)

• Product Name: 2-Oxo-3-(3,4,5-trifluorophenyl)propanoic acid
• CAS No: 1343613-84-2
• MF: C₉H₅F₃O₃
• MW: 218.129413366318
• CID: 5769016
• PubChem ID: 63052545
• Update Time: 2023-12-26

2-Oxo-3-(3,4,5-trifluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS012352270
• MFCD17284550
• 1343613-84-2
• 2-oxo-3-(3,4,5-trifluorophenyl)propanoic acid
• SY339901
• EN300-1839284
• 2-Oxo-3-(3,4,5-trifluorophenyl)propanoic acid

• Inchi： 1S/C9H5F3O3/c10-5-1-4(2-6(11)8(5)12)3-7(13)9(14)15/h1-2H,3H2,(H,14,15)
• InChI Key： PZVKQTDQXOUHJE-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CC(C(=O)O)=O)F)F

Computed Properties

• Exact Mass: 218.01907850g/mol
• Monoisotopic Mass: 218.01907850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives